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Compound of Interest

Compound Name: 1-Butylpiperidin-4-amine

CAS No.: 50534-21-9

Cat. No.: B1281190

Get Quote

Executive Summary: The Privileged Scaffold Status
In the landscape of G Protein-Coupled Receptor (GPCR) medicinal chemistry, the 4-

aminopiperidine core is recognized as a "privileged structure"—a molecular framework capable

of providing high-affinity ligands for diverse receptors by modifying its substituents.

1-Butylpiperidin-4-amine represents a specific, highly valuable instantiation of this scaffold.

The N-butyl group frequently occupies conserved hydrophobic pockets (e.g., in Chemokine

Receptor 1 [CCR1] or Melanin-Concentrating Hormone Receptor 1 [MCH1R]), while the

primary amine at the 4-position serves as a versatile vector for library generation via amide

coupling, urea formation, or reductive amination.

This guide details the synthetic utility of 1-butylpiperidin-4-amine, providing validated

protocols for its integration into drug discovery workflows targeting inflammatory and metabolic

GPCRs.
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IUPAC Name: 1-butylpiperidin-4-amine

Molecular Formula: C9H20N2

Molecular Weight: 156.27 g/mol

Key Feature: Amphiphilic nature; the basic piperidine nitrogen (pKa ~10) often forms a

critical salt bridge with Aspartate residues (e.g., Asp3.32) in the GPCR transmembrane

bundle.

Structural Logic in GPCR Binding
The utility of this building block rests on a "bivalent" binding mode common to aminergic

GPCRs:

The Anchor (N1-Butyl): The protonated tertiary amine interacts with a conserved aspartic

acid (Asp) in the receptor core. The butyl chain extends into a hydrophobic sub-pocket,

providing entropic gain and selectivity over other amine-containing receptors.

The Effector (C4-Amine): The primary amine is derivatized to reach the extracellular loops

(ECLs), determining receptor subtype selectivity (e.g., CCR1 vs. CCR5).

Synthetic Workflows
We define two primary workflows: Route A (Convergent Synthesis) and Route B (Divergent

Library Synthesis).

Visualization: Divergent Synthetic Pathway
The following diagram illustrates the strategic use of 1-butylpiperidin-4-amine to generate a

library of GPCR ligands.
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Caption: Divergent synthesis of GPCR ligand libraries starting from 4-Boc-aminopiperidine to

generate the 1-butylpiperidin-4-amine core.

Detailed Experimental Protocols
Protocol A: Synthesis of the Core (1-Butylpiperidin-4-
amine)
Note: While commercially available, in-house synthesis often ensures higher purity and allows

for rapid analog generation (e.g., 1-propyl, 1-pentyl).

Reagents:

4-(Boc-amino)piperidine (1.0 eq)[1]

Butyraldehyde (1.1 eq)[1]

Sodium triacetoxyborohydride (STAB) (1.5 eq)

Dichloromethane (DCM) (anhydrous)

Trifluoroacetic acid (TFA)

Step-by-Step Methodology:

Reductive Amination:
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Dissolve 4-(Boc-amino)piperidine (10 mmol) in DCM (50 mL).

Add Butyraldehyde (11 mmol) and stir for 15 minutes at Room Temperature (RT) to allow

imine formation.

Add STAB (15 mmol) portion-wise. Caution: Mild exotherm.

Stir at RT for 4–12 hours. Monitor by TLC (System: 10% MeOH in DCM).

Quench: Add saturated NaHCO₃ solution. Extract with DCM (3x). Dry organic layer over

Na₂SO₄ and concentrate.

Result: 1-Butyl-4-(Boc-amino)piperidine.[2][3]

Deprotection:

Dissolve the intermediate in DCM (20 mL).

Add TFA (5 mL) dropwise at 0°C.

Stir at RT for 2 hours.

Concentrate in vacuo.

Free Basing (Critical): Redissolve residue in minimal water/methanol. Pass through a

basic ion-exchange column (e.g., Amberlyst A-26 OH form) or treat with 1N NaOH and

extract exhaustively with CHCl₃/Isopropanol (3:1).

Yield: 1-Butylpiperidin-4-amine (Colorless oil/low-melting solid).

Protocol B: Library Synthesis – Urea Derivatives
(MCH1R Antagonists)
Target: Synthesis of 1-(1-butylpiperidin-4-yl)-3-arylureas.

Rationale: The urea linkage provides a rigid spacer and hydrogen bond acceptors often

required for MCH1R antagonism.
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Step-by-Step Methodology:

Reaction Setup:

To a solution of 1-Butylpiperidin-4-amine (1.0 eq, 0.5 mmol) in anhydrous THF (5 mL),

add Triethylamine (1.5 eq) if the amine is a salt.

Addition:

Add the appropriate Aryl Isocyanate (1.0 eq) dropwise at 0°C.

Incubation:

Allow to warm to RT and stir for 2 hours.

Observation: A white precipitate (the urea product) often forms.

Workup:

If precipitate forms: Filter and wash with cold ether.

If soluble: Concentrate and purify via preparative HPLC (C18 column, Acetonitrile/Water +

0.1% Formic Acid).

Quantitative Data Summary: Optimization
Parameters
The following table summarizes optimization data for the reductive amination step, a common

bottleneck in generating the core scaffold.
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Solvent
System

Reducing
Agent

Equiv.
Aldehyde

Yield (%) Notes

DCM NaBH(OAc)₃ 1.1 92%
Recommended.

Cleanest profile.

Methanol NaBH₄ 1.1 65%

Over-

reduction/side

products

observed.

DCE NaBH(OAc)₃ 1.2 88%

Good yield, but

DCE is more

toxic than DCM.

THF NaBH₃CN 1.5 70%

Slow reaction;

requires pH

adjustment.

Troubleshooting & Critical Control Points
Regioselectivity & Purity

Issue: Incomplete removal of the Boc group or residual TFA salt.

Impact: Drastically lowers yield in the subsequent coupling step (Protocol B).

Solution: Ensure the "Free Basing" step in Protocol A is rigorous. Use NMR to confirm the

absence of TFA signals (approx. -76 ppm in ¹⁹F NMR).

hERG Liability Management
Context: Many 1-butylpiperidine GPCR ligands show off-target activity against the hERG

potassium channel, leading to cardiotoxicity.

Mitigation: If hERG affinity is high, consider:

Introducing polarity on the butyl chain (e.g., 4-fluorobutyl).
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Reducing the basicity of the piperidine nitrogen by adding electron-withdrawing groups to

the adjacent carbons (though this requires a different starting scaffold).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-(N-Boc-amino)piperidine | C10H20N2O2 | CID 723833 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CN107805218B - Method for preparing 4-Boc-aminopiperidine - Google Patents
[patents.google.com]

3. chemimpex.com [chemimpex.com]

4. Design, synthesis, and discovery of a novel CCR1 antagonist - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11311066/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F11311066%2F
https://pubmed.ncbi.nlm.nih.gov/15090254/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F15090254%2F
https://scholars.mssm.edu/en/publications/aminoquinoline-melanin-concentrating-hormone-1-receptor-mch1-r-an-2/
https://pubmed.ncbi.nlm.nih.gov/17897030/
https://pubmed.ncbi.nlm.nih.gov/16919453/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F17897030%2F
https://pubmed.ncbi.nlm.nih.gov/20582487/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F20582487%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F723833
https://www.benchchem.com/product/b1281190?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://pubchem.ncbi.nlm.nih.gov/compound/723833
https://patents.google.com/patent/CN107805218B/en
https://patents.google.com/patent/CN107805218B/en
https://www.chemimpex.com/products/28471
https://pubmed.ncbi.nlm.nih.gov/11311066/
https://pubmed.ncbi.nlm.nih.gov/11311066/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Privileged structure-based combinatorial libraries targeting G protein-coupled receptors -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. scholars.mssm.edu [scholars.mssm.edu]

7. Aminoquinoline melanin-concentrating hormone 1-receptor (MCH1-R) antagonists -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. 4-Aminoquinoline melanin-concentrating hormone 1-receptor (MCH1R) antagonists -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. Recent updates on the melanin-concentrating hormone (MCH) and its receptor system:
lessons from MCH1R antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: High-Affinity GPCR Ligand Synthesis
using 1-Butylpiperidin-4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281190/docs#application-note-high-affinity-gpcr-
ligand-synthesis-using-1-butylpiperidin-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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